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Introduction
Cathepsin P is a cysteine protease belonging to the papain superfamily (clan C1A), first

identified in the late 1990s. Its discovery opened a new avenue of research into the specialized

proteolytic processes occurring during mammalian placental development. Unlike many other

ubiquitously expressed cathepsins, cathepsin P exhibits a restricted tissue distribution and

unique enzymatic properties, suggesting a highly specialized physiological role. This technical

guide provides an in-depth overview of the discovery, molecular cloning, and initial biochemical

characterization of both mouse and human cathepsin P, presenting key data, experimental

methodologies, and proposed biological functions.

Discovery and Molecular Cloning
Identification in Mouse Placenta
The initial discovery of cathepsin P arose from investigations into the proteolytic enzymes

involved in placental development. The complete cDNA nucleotide sequence for a novel

cathepsin, subsequently named cathepsin P, was first determined from a mouse placental

cDNA library[1].

Experimental Protocol: cDNA Library Screening and Sequencing

Library Source: A cDNA library was constructed from mouse placental tissue.
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Screening: The library was screened using techniques to identify novel members of the

cathepsin family, likely involving hybridization with probes based on conserved regions of

other known cathepsins.

Sequencing: Positive clones were isolated, and the full-length cDNA inserts were sequenced

to determine the complete nucleotide sequence of the novel cathepsin. The corresponding

amino acid sequence was then deduced.

Cloning of Human Cathepsin P
Following its discovery in mice, a human homolog of cathepsin P was identified and cloned[2]

[3][4][5]. The human cathepsin P is synthesized as a preproprotein, consisting of a signal

peptide, a propeptide of 38 amino acids, and a mature protein of 242 residues[2][3][4][5]. The

mature protease region shares approximately 30% sequence identity with other human papain-

like cathepsins[2][3][4][5]. A notable feature of the proenzyme is a conserved "CYTRED motif"

in the propeptide region, which is not present in other members of the papain family,

suggesting it may belong to a distinct subfamily[2][3].
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Figure 1. Cloning Workflow for Cathepsin P
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Figure 2. Activation of Procathepsin P
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Figure 3. Proposed Role of Cathepsin P in Trophoblast Differentiation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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